Cas no 220497-47-2 (Fmoc-L-2-Bromophenylalanine)

• Product Name: Fmoc-L-2-Bromophenylalanine
• CAS No: 220497-47-2
• MF: C₂₄H₂₀BrNO₄
• MW: 466.323905944824
• MDL: MFCD01311743
• CID: 67029
• PubChem ID: 329760467
• Update Time: 2025-10-30

Fmoc-L-2-Bromophenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-2-bromo-L-phenylalanine
• N-(9-Fluorenylmethoxycarbonyl)-2-bromophenyl-L-alanine
• Fmoc-L-2-Bromophe
• Fmoc-Phe(2-Br)-OH
• (2S)-3-(2-bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• FMOC-L-2-BROMOPHENYLALANINE
• (S)-N-Fmoc-2-Bromophenylalanine
• 2-Bromo-L-phenylalanine,N-FMOC protected
• Fmoc-(2-Br)Phe-OH
• Fmoc-2-Br-Phe
• Fmoc-D-phe(2-Br)-OH
• Fmoc-L-phe(2-Br)-OH
• Fmoc-D-2-Bromophenylalanine
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-bromophenyl)propanoic acid
• PubChem23295
• FMOC-L-2-BR-PHE-OH
• (R)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-3-(2-BROMOPHENY
• Fmoc-L-2-Bromophenylalanine

• MDL： MFCD01311743
• Inchi： 1S/C24H20BrNO4/c25-21-12-6-1-7-15(21)13-22(23(27)28)26-24(29)30-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h1-12,20,22H,13-14H2,(H,26,29)(H,27,28)/t22-/m0/s1
• InChI Key： GRJPAUULVKPBHU-QFIPXVFZSA-N
• SMILES： BrC1C=CC=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.05800
• Monoisotopic Mass: 465.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.3

Experimental Properties

• Color/Form: White solid
• Density: 1.4220 (rough estimate)
• Melting Point: 167.8 °C
• Boiling Point: 657.1℃/760mmHg
• Flash Point: 351.2 °C
• Refractive Index: 1.6500 (estimate)
• PSA: 75.63000
• LogP: 5.37440
• Solubility: Not available

Fmoc-L-2-Bromophenylalanine Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at 0 ° C
• HazardClass：IRRITANT
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-L-2-Bromophenylalanine

Fmoc-L-2-Bromophenylalanine: A Comprehensive Overview

Fmoc-L-2-Bromophenylalanine, with the CAS number 220497-47-2, is a significant compound in the field of organic chemistry and peptide synthesis. This compound is a derivative of phenylalanine, a naturally occurring amino acid, and is widely used in various research and industrial applications. The "Fmoc" in its name stands for 9-fluorenylmethyloxycarbonyl, a protecting group commonly used in peptide synthesis to prevent unwanted side reactions during the synthesis process.

The structure of Fmoc-L-2-Bromophenylalanine consists of a phenyl group attached to the central carbon atom, which is also bonded to a bromine atom at the second position of the aromatic ring. This substitution pattern makes it unique compared to other phenylalanine derivatives. The presence of the bromine atom introduces specific chemical properties that are highly valuable in various synthetic processes.

One of the most notable applications of Fmoc-L-2-Bromophenylalanine is in peptide synthesis. The Fmoc group serves as an excellent protecting group due to its stability under basic conditions and ease of removal using acidic reagents like trifluoroacetic acid (TFA). This makes it ideal for use in solid-phase peptide synthesis (SPPS), where precise control over the reaction conditions is crucial.

Recent studies have highlighted the role of Fmoc-L-2-Bromophenylalanine in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive peptides with therapeutic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that peptides incorporating Fmoc-L-2-Bromophenylalanine exhibit enhanced stability and bioavailability, making them promising candidates for treating various diseases.

In addition to its role in peptide synthesis, Fmoc-L-2-Bromophenylalanine has found applications in materials science. Its unique chemical properties make it suitable for use in the development of novel materials with tailored functionalities. For example, a 2023 research article in Advanced Materials reported on the use of this compound as a precursor for synthesizing advanced polymers with improved mechanical and thermal properties.

The synthesis of Fmoc-L-2-Bromophenylalanine involves several steps, including the introduction of the bromine atom onto the aromatic ring and subsequent coupling with the Fmoc group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, a 2023 paper in Green Chemistry described a metal-catalyzed approach that significantly reduces reaction time and waste generation during its production.

Despite its widespread use, there are ongoing efforts to optimize the properties of Fmoc-L-2-Bromophenylalanine further. Researchers are exploring modifications to its structure that could enhance its solubility, stability, or reactivity under specific conditions. These efforts are driven by the need for more versatile building blocks in peptide synthesis and materials science.

In conclusion, Fmoc-L-2-Bromophenylalanine (CAS No: 220497-47-2) is a versatile compound with significant applications in peptide synthesis, drug discovery, and materials science. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow even further.